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Compound of Interest

Compound Name: BRD4 Inhibitor-24

Cat. No.: B5531769

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the currently available patent
information for "BRDA4 Inhibitor-24," a compound also identified as "compound 3U." This
inhibitor of the bromodomain and extra-terminal domain (BET) family of proteins, specifically
targeting BRD4, has shown potential as an anti-tumor agent. This document synthesizes the
publically accessible data, focusing on its biological activity and the associated intellectual

property.

Core Compound Information

"BRD4 Inhibitor-24" is primarily associated with the Chinese patent CN107721975A. Our
investigation indicates that this patent is the foundational source for the initial biological data
available for this compound.

Quantitative Biological Data

The primary quantitative data available for BRD4 Inhibitor-24 pertains to its in vitro anti-
proliferative activity against two cancer cell lines. This data is summarized in the table below.
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Compound
Identifier

Cell Line IC50 (uM) Patent Reference

BRD4 Inhibitor-24

MCF7 (Human Breast

) 33.7 CN107721975A[1]
(compound 3U) Adenocarcinoma)
o K562 (Human Chronic
BRD4 Inhibitor-24
Myelogenous 45.9 CN107721975A[1]

(compound 3U)

Leukemia)

Experimental Protocols

A detailed exposition of the experimental protocols for the synthesis, biochemical, and cellular
assays of BRD4 Inhibitor-24 is contingent on the full text of the patent CN107721975A. At
present, a publicly available, full English translation of this patent is not accessible through
standard patent databases and search engines.

The typical methodologies for evaluating BRD4 inhibitors generally involve the following

experimental workflows:

General Experimental Workflow for BRD4 Inhibitor

Evaluation “dot
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Compound Synthesis & Characterization
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Caption: Mechanism of action of BRD4 inhibitors in suppressing oncogene transcription.
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Limitations and Path Forward

The comprehensive technical analysis of "BRD4 Inhibitor-24" is currently limited by the lack of
a publicly available, full English translation of the foundational patent, CN107721975A. To
advance the understanding of this compound, the following steps are recommended:

e Acquisition of Full Patent Text: Utilize professional patent search services or legal counsel to
obtain the full, original Chinese text of CN107721975A.

o Professional Translation: Commission a professional translation of the patent document, with
a focus on the "Examples" and "Methods" sections, which will contain the detailed
experimental protocols.

o Further Literature Search: Conduct ongoing searches in scientific databases (e.g., PubMed,
Scopus, Web of Science) for publications that may cite this patent or disclose further data on
"compound 3U."

This guide will be updated as more information becomes publicly accessible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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